Cas no 2679930-64-2 (rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid
• CAS No: 2679930-64-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5644233
• PubChem ID: 165910088
• Update Time: 2025-06-22

rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4R)-4-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• 2679930-64-2
• EN300-28274959
• rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-3-6-16-11(15)12-5-4-8(2)7-9(12)10(13)14/h3,8-9H,1,4-7H2,2H3,(H,13,14)/t8-,9-/m1/s1
• InChI Key： QCIYBFIFXRJQCQ-RKDXNWHRSA-N
• SMILES： O(CC=C)C(N1CC[C@@H](C)C[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

Professional Introduction to Rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic Acid (CAS No. 2679930-64-2)

Rac-(2R,4R-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid, CAS No. 2679930-64-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and exploration. The unique structural features of this molecule, particularly its piperidine core and the presence of multiple functional groups, contribute to its potential as a key intermediate in the synthesis of various therapeutic agents.

The chemical structure of Rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid is characterized by a chiral piperidine ring with specific stereochemistry at the 2R and 4R positions. This stereochemical configuration is crucial for its biological activity, as it influences the molecule's interactions with biological targets. The presence of a propenyl ether group and a carbobenzyloxy (Cbz) protecting group further enhances its utility in synthetic chemistry. These functional groups not only provide sites for further chemical modification but also contribute to the compound's stability and reactivity.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their wide range of biological activities. Piperidines are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug discovery. Among these, Rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid has emerged as a compound of considerable interest. Its unique structural features have been leveraged in the design of molecules targeting neurological disorders, inflammatory diseases, and cancer.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzymes play critical roles in numerous biological processes, and inhibiting specific enzymes can lead to therapeutic benefits. The piperidine core of Rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid provides a suitable platform for designing molecules that can interact with enzyme active sites. For instance, studies have shown that derivatives of this compound can inhibit certain proteases involved in inflammation and cancer progression.

The stereochemistry at the 2R and 4R positions is particularly important for its biological activity. This chirality ensures that the molecule interacts selectively with biological targets, minimizing off-target effects. The propenyl ether group not only contributes to the molecule's solubility but also provides a handle for further chemical modifications. These modifications can be tailored to enhance the compound's bioavailability, metabolic stability, and overall pharmacological profile.

Recent research has also explored the use of Rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers have been able to develop novel compounds with enhanced biological activities. For example, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The carbobenzyloxy (Cbz) protecting group on the amino acid side chain is another key feature that makes this compound valuable in synthetic chemistry. The Cbz group provides stability during synthetic transformations while allowing for selective removal under specific conditions. This makes it an ideal choice for multi-step syntheses where protecting group strategies are essential.

In conclusion, Rac-(2R,4R)-4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid (CAS No. 2679930-64-2) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including its chiral piperidine core and functional groups such as the propenyl ether and carbobenzyloxy groups, make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.